(1S,3S,4R)-3-Azidobicyclo[2.1.0]pentane-1-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(1S,3S,4R)-3-Azidobicyclo[2.1.0]pentane-1-carboxylic acid is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a bicyclic amino acid derivative that contains an azide group, which makes it highly reactive and useful for a variety of applications.1.0]pentane-1-carboxylic acid.
Scientific Research Applications
Click Chemistry Applications
Bicyclo[1.1.1]pentane-derived azides and terminal alkynes, closely related to the compound , are prepared from corresponding carboxylic acids and serve as substrates for click reactions. These compounds are key building blocks in medicinal, combinatorial, and bioconjugate chemistry, indicating their broad applicability in scientific research (Kokhan et al., 2017).
Structural and Physicochemical Studies
Studies involving compounds similar to (1S,3S,4R)-3-Azidobicyclo[2.1.0]pentane-1-carboxylic acid focus on understanding their structural and physicochemical properties. For instance, the X-ray structure of N-Boc-protected derivatives of 3-aminobicyclo[1.1.1]pentanecarboxylic acid reveals the molecular conformation and chain interactions within crystal lattices, offering insights into the molecule's behavior and potential applications (Luger et al., 2000).
Bicyclic Conformational Analyses
The synthesis and characterization of bicyclic conformationally restricted diamine derivatives, including the synthesis of diastereoselective bicyclo[2.1.0]pentane carboxylic acids, are significant. These studies often explore the effect of the bicyclic structure on properties like pKa and hydrophilicity, contributing to a deeper understanding of these molecules in various contexts (Semeno et al., 2019).
properties
IUPAC Name |
(1S,3S,4R)-3-azidobicyclo[2.1.0]pentane-1-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7N3O2/c7-9-8-4-2-6(5(10)11)1-3(4)6/h3-4H,1-2H2,(H,10,11)/t3-,4-,6-/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YQOGUZBKESRKQL-FKZODXBYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C1(CC2N=[N+]=[N-])C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H]2[C@]1(C[C@@H]2N=[N+]=[N-])C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.14 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.